Cas no 895011-49-1 (2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-phenylethyl)acetamide)

• Product Name: 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-phenylethyl)acetamide
• CAS No: 895011-49-1
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 5809157
• PubChem ID: 7243641
• Update Time: 2025-06-22

2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024655208
• 895011-49-1
• 2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-phenylethyl)acetamide
• F2514-0071
• 2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-phenylethyl)acetamide
• 2-(4-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-phenethylacetamide
• 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-phenylethyl)acetamide

• Inchi： 1S/C22H21N5O2/c1-16-7-5-6-10-19(16)27-21-18(13-25-27)22(29)26(15-24-21)14-20(28)23-12-11-17-8-3-2-4-9-17/h2-10,13,15H,11-12,14H2,1H3,(H,23,28)
• InChI Key： GTMGOVWVUBMUOG-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3C)C=2N=CN1CC(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(2-phenylethyl)acetamide

Introduction to 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-phenylethyl)acetamide (CAS No. 895011-49-1)

2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-phenylethyl)acetamide, identified by its CAS number 895011-49-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a heterocyclic system widely recognized for its biological activity and potential therapeutic applications. The presence of multiple pharmacophoric moieties in its molecular structure suggests a high likelihood of engaging in multiple biochemical interactions, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-phenylethyl)acetamide features a pyrazolo[3,4-d]pyrimidine core substituted with a 2-methylphenyl group at the 1-position, an oxo group at the 4-position, and a N-(2-phenylethyl)acetamide moiety at the 5-position. This arrangement of functional groups creates a rich landscape for molecular recognition and interaction with biological targets. The 2-methylphenyl group introduces a lipophilic aromatic ring system that can enhance membrane permeability and binding affinity, while the acetamide moiety provides a hydrogen bond donor/acceptor capability that is crucial for stabilizing protein-ligand interactions.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Pyrazolo[3,4-d]pyrimidines have been extensively studied due to their demonstrated activity across various biological pathways, including kinase inhibition, anti-inflammatory effects, and anticancer properties. The compound in question (895011-49-1) is no exception and has been explored for its potential role in modulating key cellular processes. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation.

The synthesis of 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-phenylethyl)acetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazolo[3,4-d]pyrimidine core, followed by functionalization with the 2-methylphenyl group and the N-(2-phenylethyl)acetamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitutions on the aromatic rings. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the structural elucidation of intermediates and the final product.

Biological evaluation of 895011-49-1 has revealed promising preliminary results in vitro. The compound demonstrates selective binding affinity for certain protein targets, which could translate into therapeutic efficacy with minimal off-target effects. For instance, studies indicate that it may inhibit the activity of specific kinases involved in tumor proliferation and survival pathways. Additionally, its interaction with other cellular components suggests potential applications in modulating inflammatory responses. These findings align with current trends in drug discovery where multi-target engagement is favored for achieving synergistic therapeutic outcomes.

The pharmacokinetic profile of 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(2-phenylethyl)acetamide is another critical aspect that has been examined. Initial pharmacokinetic studies suggest reasonable oral bioavailability and moderate metabolic stability in vitro. These characteristics are favorable for further development as they indicate potential for clinical translation. However, additional studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles to ensure safety and efficacy in humans.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 895011-49-1 for biological activity. Molecular docking simulations have been used to predict binding modes and affinities between this compound and target proteins. These virtual screening approaches have accelerated the identification of lead compounds that warrant further experimental validation. Furthermore, structure-based drug design strategies have been employed to optimize the scaffold for improved potency and selectivity.

The future direction of research on CAS No 895011-49-1 includes both preclinical studies to validate its therapeutic potential and structural modifications to enhance its pharmacological properties. Preclinical studies will involve comprehensive toxicology assessments to determine safe dosage ranges and potential side effects. Concurrently, medicinal chemists are exploring analogs of this compound by modifying substituents such as the N-(2-phenylethyl)acetamide group or introducing new functional moieties to improve solubility or bioavailability.

The significance of this compound lies not only in its potential therapeutic applications but also in its contribution to expanding our understanding of heterocyclic chemistry's role in medicine. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, 895011-49 -1 may serve as a valuable tool for developing next-generation therapeutics. Its unique structural features offer opportunities for innovation across multiple therapeutic areas including oncology, neurology,, immunology,, cardiovascular disease,and others where unmet medical needs remain significant.